Cas no 1231192-14-5 (5-(1-Methyl-1H-pyrazol-4-yl)thiophene-2-carbaldehyde)

• Product Name: 5-(1-Methyl-1H-pyrazol-4-yl)thiophene-2-carbaldehyde
• CAS No: 1231192-14-5
• MF: C₉H₈N₂OS
• MW: 192.237620353699
• MDL: MFCD22410646
• CID: 2107276
• PubChem ID: 77231199
• Update Time: 2025-06-26

5-(1-Methyl-1H-pyrazol-4-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(1-methyl-1H-pyrazol-4-yl)thiophene-2-carbaldehyde
• JWCGLWZQQRNPQA-UHFFFAOYSA-N
• 5-(1-Methyl-1H-pyrazol-4-yl)thiophene-2-carbaldehyde

• MDL： MFCD22410646
• Inchi： 1S/C9H8N2OS/c1-11-5-7(4-10-11)9-3-2-8(6-12)13-9/h2-6H,1H3
• InChI Key： JWCGLWZQQRNPQA-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Topological Polar Surface Area: 63.1

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 382.7±37.0 °C at 760 mmHg

5-(1-Methyl-1H-pyrazol-4-yl)thiophene-2-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 5-(1-Methyl-1H-pyrazol-4-yl)thiophene-2-carbaldehyde

Comprehensive Overview of 5-(1-Methyl-1H-pyrazol-4-yl)thiophene-2-carbaldehyde (CAS No. 1231192-14-5)

5-(1-Methyl-1H-pyrazol-4-yl)thiophene-2-carbaldehyde (CAS No. 1231192-14-5) is a versatile organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique thiophene-carbaldehyde core and methylpyrazole substituent, serves as a critical intermediate in the synthesis of bioactive molecules and functional materials. Its molecular structure combines the electron-rich thiophene ring with the reactive aldehyde group, enabling diverse chemical transformations. Researchers are increasingly exploring its applications in drug discovery, catalysis, and organic electronics, aligning with trends in sustainable chemistry and precision medicine.

The growing demand for heterocyclic building blocks like 5-(1-Methyl-1H-pyrazol-4-yl)thiophene-2-carbaldehyde reflects broader industry shifts toward fragment-based drug design and high-throughput screening. Its CAS No. 1231192-14-5 is frequently searched in databases such as SciFinder and Reaxys, underscoring its relevance in medicinal chemistry. Recent studies highlight its potential in modulating kinase inhibitors and GPCR-targeted therapies, addressing pressing needs in oncology and neurology. Additionally, its photophysical properties make it a candidate for OLED materials, resonating with advancements in flexible displays and energy-efficient lighting.

From a synthetic perspective, 5-(1-Methyl-1H-pyrazol-4-yl)thiophene-2-carbaldehyde offers robust cross-coupling compatibility, facilitating C-H functionalization and click chemistry applications. Its aldehyde group enables condensation reactions to form Schiff bases or hydrazones, pivotal in developing bioconjugates and sensors. Environmental considerations also drive interest in its green synthesis routes, such as microwave-assisted or catalytic oxidation methods, reducing reliance on hazardous reagents.

Market analysts note rising procurement of CAS 1231192-14-5 by contract research organizations (CROs) and academic labs, fueled by its utility in library synthesis and structure-activity relationship (SAR) studies. FAQs around this compound often focus on its solubility profiles, storage conditions, and scalability, reflecting practical concerns in industrial adoption. Regulatory-compliant suppliers emphasize HPLC purity and batch-to-batch consistency, critical for GMP applications.

In summary, 5-(1-Methyl-1H-pyrazol-4-yl)thiophene-2-carbaldehyde exemplifies innovation at the intersection of small-molecule research and advanced materials. Its multifaceted roles—from enabling targeted therapeutics to powering next-gen optoelectronics—position it as a compound of enduring scientific and commercial value. Future directions may explore its AI-driven molecular optimization and integration into biodegradable polymers, further expanding its industrial footprint.